Cas no 57126-62-2 (Charantin)

This product is an alkaloid extracted from Sophora flavescens, a plant of Sophora flavescens in the legume family. Its raw material has tough roots, coarse fibrous sections, yellowish white, slight air, and extremely bitter taste.

Charantin structure

Product Name:Charantin

CAS No:57126-62-2

Molecular Formula:C₇₀H₁₁₈O₁₂

Molecular Weight:1151.68

MDL:MFCD32664450

CID:854870

PubChem ID:167993896

Charantin Properties

Names and Identifiers

- CHARANTIN(NEW)(P)
- Monordica Charantia
- Charantin (1:1 mixture of 25,26-Dehydro β-Sitosterol β-D-Glucoside and β-Sitosterol β-D-Glucoside)
- CID 131637323
- Charantin 10%
- "Charantin (1:1 25,26-Dehydro --Sitosterol --D-Glucoside and --Sitosterol --D-Glucoside)"
- Charantin (9CI, ACI)
- Charantin,Bitter Melon P.E
- Bitter Melon Extract
- 2-{[1-(5-ethyl-6-methylhept-6-en-2-yl)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9bH,10H,11H-cyclopenta[a]phenanthren-7-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol; 2-{[1-(5-ethyl-6-methylheptan-2-yl)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9bH,10H,11H-cyclopenta[a]phenanthren-7-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
- 57126-62-2
- MDL： MFCD32664450
- InChIKey： LDASQDTWGMPHCX-UXDSRDRISA-N
- Inchi： 1S/C35H60O6.C35H58O6/c2*1-7-22(20(2)3)9-8-21(4)26-12-13-27-25-11-10-23-18-24(14-16-34(23,5)28(25)15-17-35(26,27)6)40-33-32(39)31(38)30(37)29(19-36)41-33/h10,20-22,24-33,36-39H,7-9,11-19H2,1-6H3;10,21-22,24-33,36-39H,2,7-9,11-19H2,1,3-6H3/t2*21-,22-,24+,25+,26-,27+,28+,29?,30?,31?,32?,33?,34+,35-/m11/s1
- SMILES： O(C1C(C(C(C(CO)O1)O)O)O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]21.O(C1C(C(C(C(CO)O1)O)O)O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@H](C(=C)C)CC)CC[C@H]21

Computed Properties

Exact Mass: 1150.86232920g/mol
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 18
Monoisotopic Mass: 1150.86232920g/mol
Heavy Atom Count: 82
Complexity: 1880
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 28
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 199

Experimental Properties

Melting Point: 266-268 ºC

Charantin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003AYE-5g	Charantin	57126-62-2	10%	5g	$58.00
A2B Chem LLC	AB53366-5g	Charantin	57126-62-2	10%	5g	$26.00	2024-04-19
Aaron	AR003B6Q-5g	Charantin	57126-62-2	10%	5g	$14.00	2025-02-13
ChromaDex Standards	ASB-00003386-005-5mg	CHARANTIN	57126-62-2	91.2%	5mg	$437.00
Cooke Chemical	M4398853-25mg	Charantin(1:1mixtureof25,26-Dehydroβ-Sitosterolβ-D-Glucosideandβ-Sitosterolβ-D-Glucoside)	57126-62-2	98%	25mg	RMB 35420.00	2025-02-21
TRC	C291840-25mg	Charantin (1:1 mixture of 25,26-Dehydro β-Sitosterol β-D-Glucoside and β-Sitosterol β-D-Glucoside)	57126-62-2		25mg	$ 7859.00	2023-04-18